Cas no 2228-04-8 (Ethyl 2-(9H-purin-6-yl)acetate)

• Product Name: Ethyl 2-(9H-purin-6-yl)acetate
• CAS No: 2228-04-8
• MF: C₉H₁₀N₄O₂
• MW: 206.20130109787
• MDL: MFCD11053619
• CID: 288466
• PubChem ID: 5983596
• Update Time: 2025-05-24

Ethyl 2-(9H-purin-6-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 9H-Purine-6-acetic acid ethyl ester
• Ethyl (9H-purin-6-yl)acetate
• Ethyl 2-(9H-purin-6-yl)acetate
• (7(9)H-purin-6-yl)-acetic acid ethyl ester
• 6-[2-(ethoxycarbonyl)methyl]-9H-purine
• Purin-6-essigsaeure-aethylester
• Ethyl 2-(7H-purin-6-yl)acetate
• MFCD11053619
• DTXSID00421630
• SCHEMBL22785769
• Ethyl (7H-purin-6-yl)acetate
• CAA22804
• NSC76278
• AS-37700
• CS-0173069
• AKOS022172466
• (9H-Purin-6-yl)-acetic acid ethyl ester
• 2228-04-8
• Ethyl2-(7h-purin-6-yl)acetate
• NSC-76278

• MDL： MFCD11053619
• Inchi： 1S/C9H10N4O2/c1-2-15-7(14)3-6-8-9(12-4-10-6)13-5-11-8/h4-5H,2-3H2,1H3,(H,10,11,12,13)
• InChI Key： RHFRJECVHLOADI-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1=C2C(=NC=N1)N=CN2)=O

Computed Properties

• Exact Mass: 206.08000
• Monoisotopic Mass: 206.080376
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.8
• XLogP3: 0.3

Experimental Properties

• Color/Form: Light-green to Brown Solid
• Density: 1.44
• Boiling Point: 329°C at 760 mmHg
• Flash Point: 160°C
• Refractive Index: 1.671
• PSA: 80.76000
• LogP: 0.45850

Ethyl 2-(9H-purin-6-yl)acetate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives

Additional information on Ethyl 2-(9H-purin-6-yl)acetate

Ethyl 2-(9H-purin-6-yl)acetate: A Comprehensive Overview

Ethyl 2-(9H-purin-6-yl)acetate, with the CAS number 2228-04-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, also referred to as Ethyl 6-(acetyloxy)-9H-purine, belongs to the purine derivative family and has garnered attention due to its potential applications in drug development and biochemical research. In this article, we will delve into the structural characteristics, synthesis methods, biological activities, and recent advancements related to this compound.

The molecular structure of Ethyl 2-(9H-purin-6-yl)acetate is characterized by a purine ring system with an ethyl acetate substituent at the 6-position. Purines are heterocyclic aromatic compounds composed of a pyrimidine ring fused with an imidazole ring. The presence of the ethyl acetate group introduces unique chemical properties, making this compound a valuable substrate for various chemical transformations. Recent studies have highlighted its role as an intermediate in the synthesis of nucleoside analogs, which are critical components in antiviral and anticancer therapies.

One of the most notable aspects of Ethyl 2-(9H-purin-6-yl)acetate is its versatility in synthetic chemistry. Researchers have employed this compound as a key intermediate in the construction of complex purine derivatives. For instance, it has been utilized in the synthesis of nucleoside phosphonates, which exhibit potent antiviral activity against hepatitis B and C viruses. The ability to modify the ethyl acetate group further enhances its utility, allowing for the creation of diverse bioactive molecules with tailored pharmacokinetic profiles.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of Ethyl 2-(9H-purin-6-yl)acetate. Molecular docking studies have revealed its potential to bind to various protein targets, including kinases and nucleic acid polymerases. These findings underscore its potential as a lead compound for drug discovery efforts targeting diseases such as cancer and viral infections.

In terms of synthesis, Ethyl 2-(9H-purin-6-yl)acetate can be prepared through several routes. One common method involves the alkylation of purine derivatives with ethyl bromoacetate under basic conditions. This reaction is typically carried out in polar aprotic solvents such as dimethylformamide (DMF) or dichloromethane (DCM). The reaction conditions are optimized to ensure high yields and selectivity, making it a reliable approach for large-scale production.

The biological evaluation of Ethyl 2-(9H-purin-6-yl)acetate has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit key enzymes involved in viral replication and cancer cell proliferation. Furthermore, studies on its pharmacokinetics have shown favorable absorption and distribution profiles, suggesting its potential as an orally bioavailable drug candidate.

Looking ahead, ongoing research is focused on enhancing the bioavailability and efficacy of Ethyl 2-(9H-purin-6-yl)acetate through structural modifications. Researchers are exploring strategies such as prodrug design and nanoparticle encapsulation to overcome challenges related to drug delivery. These innovations are expected to pave the way for novel therapeutic agents derived from this versatile compound.

In conclusion, Ethyl 2-(9H-purin-6-yl)acetate is a multifaceted compound with significant implications in drug discovery and chemical synthesis. Its unique structure, coupled with recent advancements in synthetic and computational techniques, positions it as a valuable tool in addressing unmet medical needs. As research continues to unfold, this compound is poised to make meaningful contributions to the development of innovative therapeutics.